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Basic Properties and Handling

The table below summarizes the key physical and chemical data for HO-PEG5-CH2COOH.

Property Value

CAS Number 52026-48-9 [1] [2] [3]

Molecular Formula C₁₂H₂₄O₈ [1] [2] [3]

Molecular Weight 296.31 g/mol [1] [2] [3]

Purity ≥95% [3]

Physical Form Solid (data suggests storage at 2-8°C or -5°C) [1] [3]

Storage Store dry, sealed, and protected from sunlight at 2-8°C or -5°C [1] [3].

| Safety (GHS) | Signal Word: Warning Hazard Statements: H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation) [1]. |

Primary Applications in Research
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HO-PEG5-CH2COOH is a polyethylene glycol (PEG)-based linker. Its structure features a terminal

carboxylic acid that can be activated to form stable amide bonds with primary amine groups, and a hydroxyl

group that allows for further chemical modification [4].

Use in PROTACs: This compound is commonly used as a linker in the synthesis of PROTACs
(Proteolysis Targeting Chimeras) [4]. In this role, the PEG spacer connects a ligand for an E3
ubiquitin ligase with another ligand for a target protein, facilitating the degradation of the target protein

by the cell's natural ubiquitin-proteasome system [5] [6].
Other Research Applications: It is also applicable in medical research, drug delivery,

nanotechnology, and the synthesis of modified functional compounds [3].

Experimental Workflow Diagram

The following diagram outlines a general conjugation workflow using HO-PEG5-CH2COOH, which is

crucial for applications like PROTAC synthesis.
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Troubleshooting Common Issues

Based on the chemical properties and handling requirements, here are some potential issues and solutions

you might encounter.
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Issue Possible Cause Suggested Solution

Low
Conjugation
Efficiency

Carboxylic acid
not properly

activated.

Ensure fresh coupling agents (e.g., EDC, DCC) are used and
reaction pH is optimized for amide bond formation.

Impure starting

material.

Confirm the purity of the HO-PEG5-CH2COOH (>95%) upon

receipt and before use [3].

Poor Solubility Incorrect solvent

choice.

The compound is typically soluble in water, DMSO, and DMF.

Pre-dissolve in a suitable anhydrous solvent before adding to
aqueous reactions [7] [8].

Compound
Degradation

Improper storage. Always store the material dry, sealed, and in the dark at
recommended temperatures (2-8°C or -5°C) to maintain

stability [1] [3]. Exposure to moisture, light, or heat can
degrade the compound.

Handling
Hazards

Direct contact
with solid or dust.

Refer to GHS warnings[H315, H319, H335]. Handle in a fume
hood, and use appropriate personal protective equipment

(PPE) including gloves, safety glasses, and a lab coat [1].

Frequently Asked Questions

How should HO-PEG5-CH2COOH be stored for long-term stability? For long-term stability, it is crucial

to store the product sealed in a dry environment, away from light, at a low temperature. The

recommended storage condition is between 2°C and 8°C, or even at -5°C for optimal results [1] [3].

What is the main application of HO-PEG5-CH2COOH in drug development? A primary application is

its use as a PEG-based linker in the synthesis of PROTACs. The hydrophilic PEG spacer increases

solubility in aqueous media, while its functional groups allow it to connect key molecular components [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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